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Compound of Interest

Compound Name: (-)-Pinene

Cat. No.: B8432373 Get Quote

Essential Safety and Handling Guide for (-)-
Pinene
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for handling (-)-Pinene, including personal protective equipment (PPE), operational

protocols, and disposal plans.

(-)-Pinene is a flammable liquid and vapor that can cause skin irritation, allergic skin reactions,

and may be fatal if swallowed and enters the airways.[1] Adherence to strict safety protocols is

crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The appropriate PPE should be worn at all times when handling (-)-Pinene to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber,

Viton®).[3][4]

Prevents skin contact, which

can cause irritation and allergic

reactions.[5][1] The suitability

and durability of the glove type

depend on the frequency and

duration of contact.[6]

Body Protection

Flame-retardant antistatic

protective clothing, a lab coat,

or a chemical-resistant apron.

For larger scale operations, a

complete suit protecting

against chemicals is

recommended.[7][8]

Protects against accidental

splashes and contact with

flammable material.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

exposure above the limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[3]

Prevents inhalation of vapors,

which can irritate the

respiratory tract and cause

dizziness or drowsiness.[6]

Footwear
Closed-toe shoes made of a

chemical-resistant material.
Protects feet from spills.

Chemical Properties and Exposure Limits
Understanding the physical and chemical properties of (-)-Pinene is essential for safe handling

and storage.
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Property Value

Molecular Formula C₁₀H₁₆[9]

Molecular Weight 136.23 g/mol [9]

Appearance Colorless liquid with a turpentine-like odor.[10]

Boiling Point 155-156 °C

Flash Point 32.2 °C (90.0 °F)[1]

Density 0.858 g/mL at 25 °C

Solubility
Insoluble in water. Soluble in ethanol, ether, and

chloroform.[11]

Occupational Exposure Limits:

Organization Limit

OSHA (PEL)
100 ppm (as Turpentine) over an 8-hour

workshift.[3]

NIOSH (REL)
100 ppm (as Turpentine) over a 10-hour

workshift.[3]

ACGIH (TLV) 20 ppm over an 8-hour workshift.[1][3]

Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling and

disposal of (-)-Pinene.
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Safe Handling and Disposal Workflow for (-)-Pinene

Preparation
- Review SDS

- Ensure proper ventilation
- Don appropriate PPE

Handling
- Ground/bond container
- Use non-sparking tools

- Keep away from ignition sources

Proceed with caution

Spill Response
- Remove ignition sources
- Absorb with inert material

- Place in a suitable container for disposal

In case of spill

Use in Experiment

Storage
- Store in a cool, well-ventilated area

- Keep container tightly closed
- Store away from oxidizing agents

Disposal
- Dispose of as hazardous waste

- Follow local, state, and federal regulations
- Do not empty into drains

When no longer needed

After use

Click to download full resolution via product page

Caption: Workflow for safe handling of (-)-Pinene.
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Emergency Procedures
Spill: In case of a spill, immediately remove all ignition sources.[6] Absorb the spill with an inert,

non-combustible material such as sand or earth.[5][1] Place the contaminated material into a

suitable, labeled container for disposal. Ensure the area is well-ventilated.

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[5][1]

If on Skin: Remove contaminated clothing and wash the skin with plenty of soap and water. If

irritation or a rash occurs, seek medical attention.[5]

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical advice if irritation persists.[1]

Disposal Plan
(-)-Pinene and its container must be disposed of as hazardous waste in accordance with local,

regional, and national regulations.[7] Do not allow the chemical to enter drains or waterways.

Contaminated packaging should be handled in the same way as the substance itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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